Cas no 1805579-27-4 (3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde
• CAS No: 1805579-27-4
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882598
• Update Time: 2025-07-18

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-6(9)5-3(2-13)4(11)1-12-7(5)10/h1-2,6H
• InChI Key： DBNUBUFSKODGJP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)F)=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde

Comprehensive Overview of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde (CAS No. 1805579-27-4)

3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde (CAS No. 1805579-27-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of advanced heterocyclic compounds. Its molecular structure, featuring a reactive aldehyde group, makes it a versatile building block for drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has propelled the relevance of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde. Researchers are particularly interested in its potential to enhance the bioavailability and metabolic stability of pharmaceutical candidates. With the rise of precision medicine and targeted therapies, this compound's ability to modulate electron-withdrawing effects and lipophilicity aligns with current trends in small-molecule drug design.

In the agrochemical sector, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde is explored for its role in developing novel crop protection agents. The difluoromethyl group is known to improve the pesticidal activity of molecules, addressing global challenges like pest resistance and sustainable agriculture. This aligns with the increasing focus on green chemistry and environmentally friendly solutions.

From a synthetic perspective, the compound's iodo substituent offers opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex biaryl structures. Its aldehyde functionality further enables condensation reactions, facilitating the creation of Schiff bases or hydrazones for diverse applications.

The stability and storage conditions of 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde are frequently discussed in chemical forums. Proper handling under inert atmospheres and avoidance of protic solvents are recommended to preserve its reactivity. These practical insights are valuable for laboratory technicians and process chemists optimizing large-scale syntheses.

Recent publications highlight the compound's utility in medicinal chemistry, particularly in designing kinase inhibitors and antiviral agents. Its structural motifs are recurrent in FDA-approved drugs, underscoring its industrial significance. As AI-driven drug discovery gains traction, computational studies on 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde could unlock novel structure-activity relationships (SARs).

In summary, 3-(Difluoromethyl)-2-fluoro-5-iodopyridine-4-carboxaldehyde (CAS No. 1805579-27-4) exemplifies the intersection of innovation and practical utility in organic chemistry. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—make it a compound of enduring interest in both academic and industrial settings.